N-1-adamantyl-4-(4-isopropylbenzyl)-1-piperazinecarboxamide

• IUPAC Name: N-(1-adamantyl)-4-[(4-propan-2-ylphenyl)methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C25H37N3O/c1-18(2)23-5-3-19(4-6-23)17-27-7-9-28(10-8-27)24(29)26-25-14-20-11-21(15-25)13-22(12-20)16-25/h3-6,18,20-22H,7-17H2,1-2H3,(H,26,29)
• InChI Key: KLLRWYJHYWNKNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C25H37N3O
• Molecular Weight: 395.6 g/mol

Description

N-1-adamantyl-4-(4-isopropylbenzyl)-1-piperazinecarboxamide, commonly known as AKB48, is a synthetic compound that belongs to the piperazine family. It was first synthesized in Japan in 2004 by a team of researchers led by Professor Takashi Honda. AKB48 has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The exact mechanism of action of AKB48 is not fully understood. However, it is believed to act as a selective agonist of the μ-opioid receptor, which is involved in the regulation of pain and reward pathways in the brain. AKB48 has also been shown to modulate the activity of other neurotransmitter systems, including the dopamine and serotonin systems.
Biochemical and Physiological Effects:
AKB48 has been shown to produce a range of biochemical and physiological effects in animal models. It has been shown to produce analgesia, reduce inflammation, and inhibit tumor growth. AKB48 has also been shown to produce sedation and hypothermia in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AKB48 in laboratory experiments is its high potency and selectivity for the μ-opioid receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using AKB48 is its potential for abuse and addiction. Therefore, it is important to use appropriate safety measures when working with this compound.

Future Directions

There are several future directions for research on AKB48. One area of interest is the development of new analogs with improved pharmacological properties. Another area of interest is the investigation of the potential use of AKB48 as a treatment for addiction and withdrawal symptoms. Additionally, further research is needed to fully understand the mechanism of action of AKB48 and its potential applications in various fields of medicine and neuroscience.

Scientific Research Applications

AKB48 has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anti-tumor effects. AKB48 has also been investigated for its potential use as a treatment for various neurological disorders, including Parkinson's disease, Alzheimer's disease, and schizophrenia.